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Compound of Interest

Compound Name: 6-Methoxypyridine-2-carbaldehyde

Cat. No.: B1313544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

IUPAC Name: 6-methoxypyridine-2-carbaldehyde CAS Number: 54221-96-4 Synonyms: 6-

Methoxypicolinaldehyde, 2-Formyl-6-methoxypyridine

This technical guide provides a comprehensive overview of 6-methoxypicolinaldehyde, a key

heterocyclic building block in organic synthesis and medicinal chemistry. The document details

its chemical and physical properties, provides an experimental protocol for its synthesis, and

explores its application as a precursor in the development of pharmacologically active

compounds.

Core Data Presentation
The fundamental physicochemical properties of 6-methoxypicolinaldehyde are summarized in

the table below, offering a clear reference for laboratory applications.
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Property Value Reference

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 103-104 °C at 20 mmHg [4]

Density 1.140 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.532 [4]

Flash Point 81 °C (closed cup) [4]

Synthesis and Experimental Protocols
6-Methoxypicolinaldehyde is a valuable intermediate in the synthesis of more complex

molecules. While multiple synthetic routes may exist, a common approach involves the

oxidation of the corresponding alcohol, 2-(hydroxymethyl)-6-methoxypyridine. The following is a

representative experimental protocol for such a transformation.

Experimental Protocol: Oxidation of 2-
(hydroxymethyl)-6-methoxypyridine
Objective: To synthesize 6-methoxypicolinaldehyde via the oxidation of 2-(hydroxymethyl)-6-

methoxypyridine.

Materials:

2-(hydroxymethyl)-6-methoxypyridine

Manganese dioxide (activated)

Dichloromethane (anhydrous)

Magnesium sulfate (anhydrous)
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Celite or silica gel

Procedure:

A solution of 2-(hydroxymethyl)-6-methoxypyridine (1.0 eq) in anhydrous dichloromethane

(DCM) is prepared in a round-bottom flask equipped with a magnetic stirrer.

Activated manganese dioxide (MnO₂, ~10 eq) is added to the solution in portions at room

temperature.

The resulting suspension is stirred vigorously at room temperature and the reaction progress

is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Upon completion of the reaction, the mixture is filtered through a pad of Celite or silica gel to

remove the manganese salts. The filter cake is washed with additional DCM to ensure

complete recovery of the product.

The combined organic filtrates are concentrated under reduced pressure to yield the crude

6-methoxypicolinaldehyde.

If necessary, the crude product can be purified by column chromatography on silica gel using

an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Expected Outcome: 6-methoxypicolinaldehyde is obtained as a colorless to light yellow liquid.

The purity should be assessed by GC or NMR spectroscopy.

The workflow for this synthesis is illustrated in the diagram below.
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Start: 2-(hydroxymethyl)-6-methoxypyridine in DCM

Add activated MnO2 (10 eq)

Stir at room temperature

Monitor reaction by TLC/GC-MS

Filter through Celite/Silica Gel

Reaction complete

Concentrate under reduced pressure

Purify by column chromatography (optional)

End: 6-Methoxypicolinaldehyde

If sufficiently pure

Click to download full resolution via product page

A general workflow for the synthesis of 6-Methoxypicolinaldehyde via oxidation.
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Applications in Drug Development and Medicinal
Chemistry
As a substituted pyridine derivative, 6-methoxypicolinaldehyde serves as a versatile building

block in the synthesis of a variety of heterocyclic compounds with potential biological activity.

The pyridine ring is a common scaffold in many approved drugs, and the presence of both an

aldehyde and a methoxy group at the 2 and 6 positions, respectively, allows for diverse

chemical modifications.

The aldehyde functionality can be readily transformed into other functional groups, such as

amines via reductive amination, or used in condensation reactions to form larger, more

complex structures. The methoxy group can influence the electronic properties of the pyridine

ring and can also be a site for further chemical modification, such as demethylation to reveal a

pyridone scaffold.

One documented application of 6-methoxypicolinaldehyde is in the synthesis of α-pyridoin

derivatives, which have been investigated for their antioxidant properties. In this context, the

aldehyde is a key reactant in the formation of the α-pyridoin structure.

The logical relationship of 6-methoxypicolinaldehyde as a building block is depicted in the

following diagram.

6-Methoxypicolinaldehyde

Reductive Amination

Primary/Secondary Amine, Reducing Agent

Condensation Reactions

Active Methylene Compound

Oxidation

Oxidizing Agent

product1

Substituted Aminomethylpyridine

product2

α,β-Unsaturated Ketone/Ester

product3

6-Methoxypicolinic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Key synthetic transformations of 6-Methoxypicolinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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